68-04-2

Sodium citrate

In Stock

• CAS RN:
• 68-04-2

• Formula:
• Anhydrous: C6H5O7Na3; Hydrated: C6H5O7Na3·nH2O (n = 2 or 5)
  C6H5Na3O7
  C6H5O7. 3Na
  Na3C6H5O7
  C6H5Na3O7

• InChI:
• InChI=1S/C6H8O7.3Na/c7-3(8)1-6(13,5(11)12)2-4(9)10;;;/h13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);;;/q;3*+1/p-3

• InChIKey:
• HRXKRNGNAMMEHJ-UHFFFAOYSA-K

• Citric acid trisodium salt corresponds to a molecular weight of 258 Da. It has high sodium content and sieving coefficients.
  Sodium Citrate is the sodium salt of citrate with alkalinizing activity. Upon absorption, sodium citrate dissociates into sodium cations and citrate anions;  organic citrate ions are metabolized to bicarbonate ions, resulting in an increase in the plasma bicarbonate concentration, the buffering of excess hydrogen ion, the raising of blood pH, and potentially the reversal of acidosis. In addition, increases in free sodium load due to sodium citrate administration may increase intravascular blood volume, facilitating the excretion of bicarbonate compounds and an anti-urolithic effect.
  Sodium citrate is the trisodium salt of citric acid. It has a role as a flavouring agent and an anticoagulant. It contains a citrate(3-).
  Sodium citrate is the...

Ethyl 2-cyano-3-ethylpent-2-enoate

In Stock

• CAS RN:
• 868-04-2

• Formula:
• C10H15NO2

• InChI:
• InChI=1S/C10H15NO2/c1-4-8(5-2)9(7-11)10(12)13-6-3/h4-6H2,1-3H3

• InChIKey:
• OSEDKDYNLMQYJO-UHFFFAOYSA-N

• Ethyl 2-cyano-3-ethylpent-2-enoate, also known as Ethyl 2-cyano-3-ethylpent-2-enoate, is a useful research compound. Its molecular formula is C10H15NO2 and its molecular weight is 181.23 g/mol. The purity is usually 95%.

4H-thieno[3,2-c]chromene-2-carboxylic acid

In Stock

• CAS RN:
• 26268-04-2

• Formula:
• C12H8O3S

• InChI:
• InChI=1S/C12H8O3S/c13-12(14)10-5-7-6-15-9-4-2-1-3-8(9)11(7)16-10/h1-5H,6H2,(H,13,14)

• InChIKey:
• ZMEWPWRPNHFDRC-UHFFFAOYSA-N

• 4H-thieno[3,2-c]chromene-2-carboxylic acid is a useful research compound. Its molecular formula is C12H8O3S and its molecular weight is 232.26 g/mol. The purity is usually 95%.

Norhydrocodone Hydrochloride

In Stock

• CAS RN:
• 71968-04-2

• Formula:
• C17H20ClNO3

• InChI:
• InChI=1S/C17H19NO3.ClH/c1-20-13-5-2-9-8-11-10-3-4-12(19)16-17(10,6-7-18-11)14(9)15(13)21-16;/h2,5,10-11,16,18H,3-4,6-8H2,1H3;1H/t10-,11+,16-,17-;/m0./s1

• InChIKey:
• IQVZQPJFFRBEHK-NRGUFEMZSA-N

• Norhydrocodone (hydrochloride) (CRM) is a certified reference material categorized as an opioid. It is an active metabolite of hydrocodone. This product is intended for research and forensic applications.
  Norhydrocodone is an analytical reference material categorized as an opioid. It is an active metabolite of hydrocodone. This product is intended for research and forensic applications.
  
  

Dobutamine

In Stock

• CAS RN:
• 34368-04-2

• Formula:
• C18H23NO3

• InChI:
• InChI=1S/C18H23NO3/c1-13(2-3-14-4-7-16(20)8-5-14)19-11-10-15-6-9-17(21)18(22)12-15/h4-9,12-13,19-22H,2-3,10-11H2,1H3

• InChIKey:
• JRWZLRBJNMZMFE-UHFFFAOYSA-N

• Dobutamine is a synthetic catecholamine with sympathomimetic activity. Dobutamine is a direct-acting inotropic agent and an adrenergic agonist that stimulates primarily the beta-1 adrenoceptor, with lesser effect on beta-2 or alpha receptors. Via beta-1 adrenoceptor of the heart, this agent induces positive inotropic effect with minimal changes in chronotropic activities or systemic vascular resistance. Dobutamine also causes vasodilation by stimulating beta-2 adrenergic receptors in blood vessels, augmented by reflex vasoconstriction resulting in increased cardiac output.
  Dobutamine, also known as dobutrex or dobucor, belongs to the class of organic compounds known as catecholamines and derivatives. Catecholamines and derivatives are compounds containing 4-(2-Aminoethyl)pyrocatechol [4-(2-aminoethyl)benzene-1, 2-diol] or a derivative thereof formed by substitution. Dobuta...

1-[4-(4-Chlorophenyl)sulfanyl-3,5-dimethylpyrazol-1-yl]-2-(4-methylphenoxy)ethanone

In Stock

• CAS RN:
• 636568-04-2

• Formula:
• C20H19ClN2O2S

• InChI:
• InChI=1S/C20H19ClN2O2S/c1-13-4-8-17(9-5-13)25-12-19(24)23-15(3)20(14(2)22-23)26-18-10-6-16(21)7-11-18/h4-11H,12H2,1-3H3

• InChIKey:
• GAXNLHRENTTYFE-UHFFFAOYSA-N

• 1-[4-(4-Chlorophenyl)sulfanyl-3,5-dimethylpyrazol-1-yl]-2-(4-methylphenoxy)ethanone is a useful research compound. Its molecular formula is C20H19ClN2O2S and its molecular weight is 386.89. The purity is usually 95%.

7-(2-chlorobenzyl)-8-(4-(3-chlorophenyl)piperazin-1-yl)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione

In Stock

• CAS RN:
• 652168-04-2

• Formula:
• C24H24Cl2N6O2

• InChI:
• InChI=1S/C24H24Cl2N6O2/c1-28-21-20(22(33)29(2)24(28)34)32(15-16-6-3-4-9-19(16)26)23(27-21)31-12-10-30(11-13-31)18-8-5-7-17(25)14-18/h3-9,14H,10-13,15H2,1-2H3

• InChIKey:
• MXTJDFRAYJPPKH-UHFFFAOYSA-N

• 7-(2-chlorobenzyl)-8-(4-(3-chlorophenyl)piperazin-1-yl)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C24H24Cl2N6O2 and its molecular weight is 499.4. The purity is usually 95%.

4-Amino-6-methyl-3-(naphthalen-1-ylmethylsulfanyl)-1,2,4-triazin-5-one

In Stock

• CAS RN:
• 869068-04-2

• Formula:
• C15H14N4OS

• InChI:
• InChI=1S/C15H14N4OS/c1-10-14(20)19(16)15(18-17-10)21-9-12-7-4-6-11-5-2-3-8-13(11)12/h2-8H,9,16H2,1H3

• InChIKey:
• LHIHDBCWZFHXBB-UHFFFAOYSA-N

• 4-Amino-6-methyl-3-(naphthalen-1-ylmethylsulfanyl)-1,2,4-triazin-5-one is a useful research compound. Its molecular formula is C15H14N4OS and its molecular weight is 298.36. The purity is usually 95%.

5-((3-Chlorophenyl)(4-(4-fluorophenyl)piperazin-1-yl)methyl)-2-ethylthiazolo[3,2-b][1,2,4]triazol-6-ol

In Stock

• CAS RN:
• 898368-04-2

• Formula:
• C23H23ClFN5OS

• InChI:
• InChI=1S/C23H23ClFN5OS/c1-2-19-26-23-30(27-19)22(31)21(32-23)20(15-4-3-5-16(24)14-15)29-12-10-28(11-13-29)18-8-6-17(25)7-9-18/h3-9,14,20,31H,2,10-13H2,1H3

• InChIKey:
• PWYQQBPKVMBUND-UHFFFAOYSA-N

• 5-((3-Chlorophenyl)(4-(4-fluorophenyl)piperazin-1-yl)methyl)-2-ethylthiazolo[3,2-b][1,2,4]triazol-6-ol is a useful research compound. Its molecular formula is C23H23ClFN5OS and its molecular weight is 471.98. The purity is usually 95%.

2',4'-Dichloro-3-(3-methylphenyl)propiophenone

In Stock

• CAS RN:
• 898768-04-2

• Formula:
• C16H14Cl2O

• InChI:
• InChI=1S/C16H14Cl2O/c1-11-3-2-4-12(9-11)5-8-16(19)14-7-6-13(17)10-15(14)18/h2-4,6-7,9-10H,5,8H2,1H3

• InChIKey:
• NDWMOIGIQMMJTQ-UHFFFAOYSA-N

• 2',4'-Dichloro-3-(3-methylphenyl)propiophenone is a useful research compound. Its molecular formula is C16H14Cl2O and its molecular weight is 293.2 g/mol. The purity is usually 95%.

2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, 3-Methylbutyl ester

• CAS RN:
• 152368-04-2

• Formula:
• C14H18O4

• 2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, 3-Methylbutyl ester, also known as 2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, 3-Methylbutyl ester, is a useful research compound. Its molecular formula is C14H18O4 and its molecular weight is 250.29032. The purity is usually 95%.

2,4-Dimethylthiazol-5-amine

In Stock

• CAS RN:
• 856568-04-2

• Formula:
• C5H8N2S

• InChI:
• InChI=1S/C5H8N2S/c1-3-5(6)8-4(2)7-3/h6H2,1-2H3

• InChIKey:
• QYUDQIWSDAOUAS-UHFFFAOYSA-N

• 2,4-Dimethylthiazol-5-amine is a useful research compound. Its molecular formula is C5H8N2S and its molecular weight is 128.2 g/mol. The purity is usually 95%.

N-benzyl-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide

In Stock

• CAS RN:
• 1014068-04-2

• Formula:
• C13H15N3O2

• InChI:
• InChI=1S/C13H15N3O2/c1-16-9-11(13(15-16)18-2)12(17)14-8-10-6-4-3-5-7-10/h3-7,9H,8H2,1-2H3,(H,14,17)

• InChIKey:
• SRQXXTQFUMCGLT-UHFFFAOYSA-N

• N-benzyl-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C13H15N3O2 and its molecular weight is 245.282. The purity is usually 95%.

2-(2,5-Dichlorobenzoyl)-6-methoxypyridine

In Stock

• CAS RN:
• 1187168-04-2

• Formula:
• C13H9Cl2NO2

• InChI:
• InChI=1S/C13H9Cl2NO2/c1-18-12-4-2-3-11(16-12)13(17)9-7-8(14)5-6-10(9)15/h2-7H,1H3

• InChIKey:
• SKNZUPMIPOVWPY-UHFFFAOYSA-N

• 2-(2,5-Dichlorobenzoyl)-6-methoxypyridine is a useful research compound. Its molecular formula is C13H9Cl2NO2 and its molecular weight is 282.12 g/mol. The purity is usually 95%.

2-ethoxy-N-(2-((3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)methyl)phenyl)acetamide

In Stock

• CAS RN:
• 1797068-04-2

• Formula:
• C17H17N3O4

• InChI:
• InChI=1S/C17H17N3O4/c1-2-22-11-15(21)18-13-7-4-3-6-12(13)10-16-19-17(20-24-16)14-8-5-9-23-14/h3-9H,2,10-11H2,1H3,(H,18,21)

• InChIKey:
• RBVMARWBQAABNL-UHFFFAOYSA-N

• 2-ethoxy-N-(2-((3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)methyl)phenyl)acetamide is a useful research compound. Its molecular formula is C17H17N3O4 and its molecular weight is 327.34. The purity is usually 95%.

9-(Bromomethyl)spiro[3.5]nonane

In Stock

• CAS RN:
• 2248268-04-2

• Formula:
• C10H17Br

• InChI:
• InChI=1S/C10H17Br/c11-8-9-4-1-2-5-10(9)6-3-7-10/h9H,1-8H2

• InChIKey:
• ZTAAAJUOSVEDMB-UHFFFAOYSA-N

• 9-(Bromomethyl)spiro[3.5]nonane is a useful research compound. Its molecular formula is C10H17Br and its molecular weight is 217.15. The purity is usually 95%.